3-Hydroxypropionaldehyde 3-Hydroxypropionaldehyde 3-Hydroxypropanal, also known as Reuterin, is a broad-spectrum antimicrobial substance termed reuterin produced by Lactobacillus reuteri. L. reuteri resides in the gastrointestinal tract of healthy humans and animals, and is believed to. function as a symbiont in the enteric ecosystem. Reuterin inhibits the growth of some harmful Gram-negative and Gram-positive bacteria, along with yeasts, molds, and protozoa. Synthesis of such an antimicrobial substance by an enteric resident raises a number of interesting questions and possibilities as to the role these residents may play in the health of the host. The 3-Hydroxypropanal -producing Lactobacillus reuteri is used as a probiotic in the health care of humans and animals. 3-Hydroxypropanal forms, together with Hydroxypropanal-hydrate and Hydroxypropanal-dimer, a dynamic, multi-component system (Hydroxypropanal system) used in food preservation, as a precursor for many modern chemicals such as acrolein, acrylic acid, and 1, 3-propanediol (1, 3-PDO), and for polymer production. 3-Hydroxypropanal can be obtained both through traditional chemistry and bacterial fermentation.
Brand Name: Vulcanchem
CAS No.: 2134-29-4
VCID: VC0037111
InChI: InChI=1S/C3H6O2/c4-2-1-3-5/h2,5H,1,3H2
SMILES: C(CO)C=O
Molecular Formula: C3H6O2
Molecular Weight: 74.08 g/mol

3-Hydroxypropionaldehyde

CAS No.: 2134-29-4

Main Products

VCID: VC0037111

Molecular Formula: C3H6O2

Molecular Weight: 74.08 g/mol

Purity: 1mol/L

3-Hydroxypropionaldehyde - 2134-29-4

CAS No. 2134-29-4
Product Name 3-Hydroxypropionaldehyde
Molecular Formula C3H6O2
Molecular Weight 74.08 g/mol
IUPAC Name 3-hydroxypropanal
Standard InChI InChI=1S/C3H6O2/c4-2-1-3-5/h2,5H,1,3H2
Standard InChIKey AKXKFZDCRYJKTF-UHFFFAOYSA-N
SMILES C(CO)C=O
Canonical SMILES C(CO)C=O
Physical Description Solid
Description 3-Hydroxypropanal, also known as Reuterin, is a broad-spectrum antimicrobial substance termed reuterin produced by Lactobacillus reuteri. L. reuteri resides in the gastrointestinal tract of healthy humans and animals, and is believed to. function as a symbiont in the enteric ecosystem. Reuterin inhibits the growth of some harmful Gram-negative and Gram-positive bacteria, along with yeasts, molds, and protozoa. Synthesis of such an antimicrobial substance by an enteric resident raises a number of interesting questions and possibilities as to the role these residents may play in the health of the host. The 3-Hydroxypropanal -producing Lactobacillus reuteri is used as a probiotic in the health care of humans and animals. 3-Hydroxypropanal forms, together with Hydroxypropanal-hydrate and Hydroxypropanal-dimer, a dynamic, multi-component system (Hydroxypropanal system) used in food preservation, as a precursor for many modern chemicals such as acrolein, acrylic acid, and 1, 3-propanediol (1, 3-PDO), and for polymer production. 3-Hydroxypropanal can be obtained both through traditional chemistry and bacterial fermentation.
Purity 1mol/L
Synonyms Propanal, 3-hydroxy-; β-Hydroxypropionaldehyde; 3-Oxo-1-propanol; 3-Hydroxypropanal; β-Hydroxypropanal; b-Hydroxypropanal; Reuterin; b-Hydroxypropionaldehyde; Reuterin
Reference 1: Park YS, Choi UJ, Nam NH, Choi SJ, Nasir A, Lee SG, Kim KJ, Jung GY, Choi S,

Shim JY, Park S, Yoo TH. Engineering an aldehyde dehydrogenase toward its

substrates, 3-hydroxypropanal and NAD(+), for enhancing the production of

3-hydroxypropionic acid. Sci Rep. 2017 Dec 7;7(1):17155. doi:

10.1038/s41598-017-15400-x. PubMed PMID: 29214999; PubMed Central PMCID:

PMC5719400.





2: Mason SA, Arey J, Atkinson R. Kinetics and products of the OH

radical-initiated reaction of 1,4-butanediol and rate constants for the reactions

of OH radicals with 4-hydroxybutanal and 3-hydroxypropanal. Environ Sci Technol.

2010 Jan 15;44(2):707-13. doi: 10.1021/es902666y. PubMed PMID: 20000714.





3: Apple MA, Greenberg DM. Inhibitory effect of DL-2-mercapto-3-hydroxypropanal

on growth of transplantable cancers in mice. Cancer Chemother Rep. 1969

Jun;53(3):195-8. PubMed PMID: 5807481.

4: Maervoet VE, De Maeseneire SL, Avci FG, Beauprez J, Soetaert WK, De Mey M.

High yield 1,3-propanediol production by rational engineering of the

3-hydroxypropionaldehyde bottleneck in Citrobacter werkmanii. Microb Cell Fact.

2016 Jan 28;15:23. doi: 10.1186/s12934-016-0421-y. PubMed PMID: 26822953; PubMed

Central PMCID: PMC4731958.





5: Sabet-Azad R, Sardari RR, Linares-Pastén JA, Hatti-Kaul R. Production of

3-hydroxypropionic acid from 3-hydroxypropionaldehyde by recombinant Escherichia

coli co-expressing Lactobacillus reuteri propanediol utilization enzymes.

Bioresour Technol. 2015 Mar;180:214-21. doi: 10.1016/j.biortech.2014.12.109. Epub

2015 Jan 7. PubMed PMID: 25614245.





6: Sardari RR, Dishisha T, Pyo SH, Hatti-Kaul R. Semicarbazide-functionalized

resin as a new scavenger for in situ recovery of 3-hydroxypropionaldehyde during

biotransformation of glycerol by Lactobacillus reuteri. J Biotechnol. 2014 Dec

20;192 Pt A:223-30. PubMed PMID: 25456063.





7: Su M, Li Y, Ge X, Tian P. 3-Hydroxypropionaldehyde-specific aldehyde

dehydrogenase from Bacillus subtilis catalyzes 3-hydroxypropionic acid production

in Klebsiella pneumoniae. Biotechnol Lett. 2015 Mar;37(3):717-24. doi:

10.1007/s10529-014-1730-z. Epub 2014 Nov 20. PubMed PMID: 25409630.





8: Dishisha T, Pereyra LP, Pyo SH, Britton RA, Hatti-Kaul R. Flux analysis of the

Lactobacillus reuteri propanediol-utilization pathway for production of

3-hydroxypropionaldehyde, 3-hydroxypropionic acid and 1,3-propanediol from

glycerol. Microb Cell Fact. 2014 May 27;13:76. doi: 10.1186/1475-2859-13-76.

PubMed PMID: 24886501; PubMed Central PMCID: PMC4045878.





9: Tajima T, Fuki K, Kataoka N, Kudou D, Nakashimada Y, Kato J. Construction of a

simple biocatalyst using psychrophilic bacterial cells and its application for

efficient 3-hydroxypropionaldehyde production from glycerol. AMB Express. 2013

Dec 5;3(1):69. doi: 10.1186/2191-0855-3-69. PubMed PMID: 24314120; PubMed Central

PMCID: PMC4029479.





10: West TP, Peterson JL. Elevated 3-hydroxypropionaldehyde production from

glycerol using a Citrobacter freundii mutant. Biotechnol Lett. 2014

Jan;36(1):147-52. doi: 10.1007/s10529-013-1343-y. Epub 2013 Sep 24. PubMed PMID:

24062134.
PubChem Compound 75049
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator